Cas no 51877-67-9 (1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro-)

1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro- structure
51877-67-9 structure
Product Name:1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
CAS No:51877-67-9
MF:C17H14N6O4
MW:366.330862522125
CID:361176
PubChem ID:3096126
Update Time:2025-04-19

1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro- Chemical and Physical Properties

Names and Identifiers

    • 6-nitro-2-[3-(6-nitro-1H-benzimidazol-2-yl)propyl]-1H-benzimidazole
    • VU0288367-3
    • BDBM73213
    • HMS2627E09
    • AKOS000634908
    • Oprea1_497095
    • SCHEMBL9642123
    • MLS000711354
    • CHEMBL1470194
    • VU0288367-6
    • cid_3096126
    • DTXSID10389171
    • SMR000281121
    • 1H-Benzimidazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
    • 51877-67-9
    • BDBM50505269
    • SR-01000358179
    • SR-01000358179-1
    • BNBI
    • 1,3-bis(5-nitro-1h-benzo[d]imidazol-2-yl)propane
    • Oprea1_240954
    • Inchi: 1S/C17H14N6O4/c24-22(25)10-4-6-12-14(8-10)20-16(18-12)2-1-3-17-19-13-7-5-11(23(26)27)9-15(13)21-17/h4-9H,1-3H2,(H,18,20)(H,19,21)
    • InChI Key: HIJXFOFEBGDCDQ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)NC(CCCC1=NC3C=CC(=CC=3N1)[N+](=O)[O-])=N2)=O

Computed Properties

  • Exact Mass: 366.10782
  • Monoisotopic Mass: 366.10765295g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 519
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 143.64
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